Cas no 2195951-66-5 (2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide)

• Product Name: 2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide
• CAS No: 2195951-66-5
• MF: C₁₃H₁₁F₂N₃O
• MW: 263.242749452591
• CID: 5339215
• Update Time: 2025-10-22

2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,4-difluoro-N-[(6-methyl-4-pyrimidinyl)methyl]-
• 2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

• Inchi： 1S/C13H11F2N3O/c1-8-4-10(18-7-17-8)6-16-13(19)11-3-2-9(14)5-12(11)15/h2-5,7H,6H2,1H3,(H,16,19)
• InChI Key： LGCDJUYEMSTWAT-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C)N=CN=1)(=O)C1=CC=C(F)C=C1F

Additional information on 2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide

Comprehensive Overview of 2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2195951-66-5)

2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide (CAS No. 2195951-66-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and benzamide moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure, featuring difluorobenzene and methylpyrimidine groups, makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for fluorinated compounds like 2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a kinase inhibitor or ligand in targeted therapies. The compound's CAS No. 2195951-66-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry and material science.

The synthesis of 2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide involves multi-step organic reactions, including amide coupling and heterocyclic functionalization. Its difluoro substitution pattern is critical for modulating electronic properties, which is a hot topic in structure-activity relationship (SAR) studies. This aligns with current trends in precision medicine, where tailored molecular designs are essential for efficacy.

From an industrial perspective, CAS No. 2195951-66-5 is often discussed in forums related to high-throughput screening and fragment-based drug design. Its compatibility with green chemistry principles also makes it a candidate for sustainable manufacturing processes. Users frequently inquire about its solubility, stability, and purity standards, highlighting its practical importance in R&D.

In agrochemical applications, 2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide is explored for its potential as a plant growth regulator or pesticide intermediate. The pyrimidine core is known to interact with enzymatic pathways in pests, making it a subject of interest in integrated pest management (IPM) strategies. This connects with global discussions on food security and sustainable agriculture.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS No. 2195951-66-5. Quality control protocols emphasize the need for low impurity profiles, a recurring concern among purchasers. The compound's storage conditions and handling guidelines are also frequently searched topics, underscoring its sensitivity to environmental factors.

In conclusion, 2,4-difluoro-N-[(6-methylpyrimidin-4-yl)methyl]benzamide represents a convergence of innovation in organic synthesis and applied sciences. Its CAS No. 2195951-66-5 serves as a gateway to cutting-edge research, addressing contemporary challenges in healthcare and agriculture. As interest in small-molecule therapeutics grows, this compound is poised to remain a focal point in scientific and industrial discourse.